Cas no 656811-62-0 (4-methanesulfonyl-2-oxobutanoic acid)

• Product Name: 4-methanesulfonyl-2-oxobutanoic acid
• CAS No: 656811-62-0
• Molecular Formula: C₅H₈O₅S
• Molecular Weight: 180.17902
• MDL: MFCD30568274
• CID: 397612
• PubChem ID: 10352275

4-methanesulfonyl-2-oxobutanoic acid Properties

Names and Identifiers

• Butanoic acid, 4-(methylsulfonyl)-2-oxo-
• 4-methylsulfonyl-2-oxobutanoic acid
• 4-methanesulfonyl-2-oxobutanoic acid
• SCHEMBL1470466
• 656811-62-0
• DTXSID40438505
• EN300-1990632

• MDL： MFCD30568274
• InChIKey： SJPDBCUMFYDCLK-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H8O5S/c1-11(9,10)3-2-4(6)5(7)8/h2-3H2,1H3,(H,7,8)
• SMILES： CS(=O)(=O)CCC(=O)C(=O)O

Computed Properties

• Exact Mass: 180.00924
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.00924453g/mol
• Heavy Atom Count: 11
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• PSA: 88.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids